N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinylthio)acetamide

• IUPAC Name: N-[1-[(3-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C18H18FN3O2S/c19-14-5-3-4-13(8-14)10-22-11-15(9-18(22)24)21-16(23)12-25-17-6-1-2-7-20-17/h1-8,15H,9-12H2,(H,21,23)
• InChI Key: XQKWRIAYCFSLAM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC(=CC=C2)F)NC(=O)CSC3=CC=CC=N3
• Molecular Formula: C18H18FN3O2S
• Molecular Weight: 359.4 g/mol

Description

N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinylthio)acetamide, also known as FP-02.6, is a novel chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. 6.

Mechanism of Action

N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinylthio)acetamide is believed to act through multiple mechanisms, including inhibition of protein kinase C (PKC), modulation of the nuclear factor-kappa B (NF-κB) pathway, and activation of the adenosine monophosphate-activated protein kinase (AMPK) pathway. These pathways are involved in a variety of cellular processes, including cell growth, inflammation, and energy metabolism.
Biochemical and Physiological Effects:
N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinylthio)acetamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinylthio)acetamide inhibits cell growth and induces apoptosis. Inflammation is reduced through inhibition of NF-κB signaling. In neurological disorders, N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinylthio)acetamide has been shown to improve cognitive function and protect against neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinylthio)acetamide is its potential as a therapeutic agent for a variety of conditions. Additionally, its multiple mechanisms of action make it a promising candidate for combination therapy. However, limitations include the need for further research to determine optimal dosing and potential side effects.

Future Directions

Future research directions for N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinylthio)acetamide include further investigation of its potential as a therapeutic agent for cancer, inflammation, and neurological disorders. Additionally, research is needed to determine the optimal dosing and potential side effects of N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinylthio)acetamide. Combination therapy with other agents should also be explored. Finally, the development of more efficient synthesis methods for N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinylthio)acetamide may allow for larger-scale production and further research.

Synthesis Methods

N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinylthio)acetamide can be synthesized using a multi-step process that involves the reaction of 3-fluorobenzylamine with pyrrolidine-2,5-dione, followed by the reaction of the resulting product with 2-pyridinethiol and acetic anhydride. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinylthio)acetamide has been shown to have potential as a therapeutic agent for a variety of conditions, including cancer, inflammation, and neurological disorders. In vitro studies have demonstrated that N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinylthio)acetamide inhibits the growth of cancer cells and reduces inflammation. In vivo studies have shown that N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(2-pyridinylthio)acetamide has neuroprotective effects and can improve cognitive function.